Cas no 49739-44-8 (3-HYDRAZINO-1,2,4-BENZOTRIAZINE)

• Product Name: 3-HYDRAZINO-1,2,4-BENZOTRIAZINE
• CAS No: 49739-44-8
• MF: C₇H₇N₅
• MW: 161.163979768753
• MDL: MFCD00176834
• CID: 2640403
• Update Time: 2026-04-28

3-HYDRAZINO-1,2,4-BENZOTRIAZINE Chemical and Physical Properties

Names and Identifiers

• 3-HYDRAZINO-1,2,4-BENZOTRIAZINE

• MDL： MFCD00176834

Additional information on 3-HYDRAZINO-1,2,4-BENZOTRIAZINE

3-Hydrazino-1,2,4-Benzotriazine (CAS No. 49739-44-8): A Comprehensive Overview

The compound 3-hydrazino-1,2,4-benzotriazine (CAS No. 49739-44-8) is a fascinating organic compound with a unique structure and diverse applications. This compound belongs to the class of benzotriazines, which are aromatic heterocycles containing a benzene ring fused with a triazine ring. The presence of a hydrazine group (-NHNH2) at the 3-position of the benzotriazine ring introduces distinctive chemical properties and reactivity.

Benzotriazines are known for their versatility in various chemical reactions and have been extensively studied for their potential in drug design, agrochemicals, and advanced materials. The hydrazine derivative aspect of this compound makes it particularly interesting due to its ability to participate in nucleophilic reactions and form stable bonds with electrophilic species. Recent studies have highlighted its role in the synthesis of bioactive molecules and its potential as a building block in medicinal chemistry.

One of the most notable advancements involving 3-hydrazino-1,2,4-benzotriazine is its application in the development of novel anti-cancer agents. Researchers have explored its ability to target specific enzymes involved in cancer cell proliferation and apoptosis. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant cytotoxic activity against various human cancer cell lines. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its pharmaceutical applications, 3-hydrazino-1,2,4-benzotriazine has also found utility in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials exhibit exceptional adsorption properties and are being investigated for applications in gas storage and catalysis.

The synthesis of 3-hydrazino-1,2,4-benzotriazine typically involves multi-step reactions that require precise control over reaction conditions. A common approach involves the condensation of hydrazine with an appropriate triazine derivative under thermal or catalytic conditions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

From an environmental perspective, benzotriazines like 3-hydrazino-1,2,4-benzotriazine are being evaluated for their biodegradability and eco-friendliness. Studies suggest that certain derivatives can be metabolized by microorganisms under specific conditions, reducing their environmental footprint. This aspect is particularly important as industries increasingly prioritize sustainable practices.

In conclusion, 3-hydrazino-1,2,4-benzotriazine (CAS No. 49739-44-8) stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific innovation.